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Professionals

Introduction
Acid Blue 260, an anthraquinone dye, finds significant application in the textile industry for

dyeing and printing protein fibers such as wool, silk, and polyamide (nylon), as well as leather.

[1][2] Its properties, including good water solubility, vibrant blue hue, and moderate fastness,

make it a subject of interest in textile research.[1][3] Key research areas involving Acid Blue
260 include optimizing dyeing processes for enhanced efficiency and fastness, as well as

developing effective wastewater treatment methods to mitigate its environmental impact. This

document provides detailed application notes and experimental protocols for the use of Acid
Blue 260 in textile research.

Applications in Textile Research
The primary applications of Acid Blue 260 in textile research are:

Textile Dyeing: Investigating the dyeing kinetics, thermodynamics, and fastness properties

on various textile substrates.

Wastewater Treatment: Studying the degradation and removal of the dye from textile

effluents using various physical, chemical, and biological methods.

Analytical Method Development: Establishing and validating analytical techniques for the

quantification of Acid Blue 260 in different matrices.
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Data Presentation
Table 1: Physicochemical Properties of Acid Blue 260

Property Value Reference

C.I. Name Acid Blue 260 [4]

CAS Number 62168-86-9 [4]

Molecular Formula C₂₆H₂₃ClN₃NaO₆S [4]

Molecular Weight 563.99 g/mol [4]

Solubility in Water 70 g/L (at 90 °C) [2]

Molecular Structure Anthraquinone [4]

Table 2: Colorfastness of Acid Blue 260 on Wool and
Nylon

Fiber
Light
Fastness
(ISO)

Soaping
(Fading)

Soaping
(Stain)

Perspiratio
n Fastness
(Fading)

Perspiratio
n Fastness
(Stain)

Wool 6 2 2-3 4-5 4-5

Nylon 5-7 4-5 2-3 4-5 3-4

Source: Adapted from various supplier technical data.[1]

Table 3: Performance of Adsorbents for Acid Blue 260
Removal from Aqueous Solutions

Adsorbent
Adsorption
Capacity (mg/g)

Temperature (K) Reference

Multi-walled Carbon

Nanotubes (MWCNTs)
233.34 298 [5]
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Protocol 1: Exhaust Dyeing of Nylon Fabric with Acid
Blue 260
This protocol describes a standard laboratory procedure for dyeing nylon fabric with Acid Blue
260 to study dye uptake and fastness properties.

Materials:

Nylon 6 fabric

Acid Blue 260 dye

Acetic acid (CH₃COOH)

Sodium acetate (CH₃COONa)

Glauber's salt (Na₂SO₄)

Non-ionic wetting agent

Distilled water

Laboratory dyeing machine (e.g., Mathis Labomat)

Spectrophotometer

Procedure:

Preparation of Dyebath:

Calculate the required amount of Acid Blue 260 dye based on the weight of the fabric

(e.g., 2% on weight of fabric, o.w.f.).

Prepare a stock solution of the dye by dissolving it in distilled water.

Prepare a buffer solution of pH 5 using acetic acid and sodium acetate.
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The dyebath should contain the dye solution, buffer, Glauber's salt (10 g/L) as a leveling

agent, and a non-ionic wetting agent (1 g/L).

Maintain a liquor ratio (fabric weight to dye bath volume) of 1:20.

Dyeing Process:

Introduce the pre-wetted nylon fabric into the dyebath at 40 °C.

Raise the temperature to 100 °C at a rate of 2 °C/min.

Maintain the temperature at 100 °C for 60 minutes.

Cool the dyebath to 60 °C at a rate of 3 °C/min.

Remove the dyed fabric from the bath.

After-treatment:

Rinse the dyed fabric thoroughly with cold water.

Perform a reduction clearing treatment with a solution containing 2 g/L sodium hydrosulfite

and 2 g/L sodium carbonate at 60 °C for 15 minutes to remove unfixed dye.

Rinse the fabric again with cold water and then hot water.

Dry the fabric in the air.

Analysis:

Measure the absorbance of the initial and final dyebath solutions using a

spectrophotometer at the maximum wavelength of Acid Blue 260 to determine dye

exhaustion.

Evaluate the colorfastness to washing, rubbing, and light according to standard methods

(e.g., ISO 105 series).[6][7][8][9][10]
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Protocol 2: Photocatalytic Degradation of Acid Blue 260
using TiO₂
This protocol outlines a procedure for studying the photocatalytic degradation of Acid Blue 260
in an aqueous solution using titanium dioxide (TiO₂) as a photocatalyst. This protocol is

adapted from general procedures for the degradation of other textile dyes.[11][12][13][14][15]

Materials:

Acid Blue 260

Titanium dioxide (P25)

Photoreactor with a UV lamp (e.g., mercury lamp)

Magnetic stirrer

pH meter

Spectrophotometer

Total Organic Carbon (TOC) analyzer

Procedure:

Reaction Setup:

Prepare a stock solution of Acid Blue 260 (e.g., 100 mg/L) in distilled water.

In a typical experiment, add a specific amount of TiO₂ catalyst (e.g., 1 g/L) to a known

volume of the dye solution in the photoreactor.

Adjust the pH of the suspension to a desired value (e.g., pH 4) using dilute HCl or NaOH.

Adsorption-Desorption Equilibrium:

Stir the suspension in the dark for 30-60 minutes to establish adsorption-desorption

equilibrium between the dye and the catalyst surface.
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Photocatalytic Reaction:

Turn on the UV lamp to initiate the photocatalytic reaction.

Withdraw aliquots of the suspension at regular time intervals (e.g., 0, 15, 30, 60, 90, 120

minutes).

Sample Analysis:

Separate the TiO₂ catalyst from the withdrawn samples by centrifugation or filtration

through a 0.45 µm syringe filter.

Measure the absorbance of the supernatant at the maximum wavelength of Acid Blue
260 using a spectrophotometer to determine the dye concentration.

Calculate the degradation efficiency using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] *

100 where C₀ is the initial concentration and Cₜ is the concentration at time t.

Measure the Total Organic Carbon (TOC) of the initial and final samples to assess the

extent of mineralization.
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Fig. 1: Experimental workflow for dyeing nylon with Acid Blue 260.
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Fig. 2: Simplified signaling pathway of photocatalytic degradation.
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Fig. 3: Logical relationship for the analysis of dyed fabric.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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